Cas no 898754-40-0 (2'-Cyano-3-(2,6-dimethylphenyl)propiophenone)
898754-40-0 structure
Product Name:2'-Cyano-3-(2,6-dimethylphenyl)propiophenone
CAS No:898754-40-0
MF:C18H17NO
MW:263.333684682846
CID:993947
PubChem ID:24726383
Update Time:2025-10-05
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(2,6-dimethylphenyl)propanoyl]benzonitrile
- 2'-CYANO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
- 898754-40-0
- MFCD03843770
- DTXSID50644776
- AKOS016022345
- 2'-Cyano-3-(2,6-dimethylphenyl)propiophenone
-
- MDL: MFCD03843770
- Inchi: 1S/C18H17NO/c1-13-6-5-7-14(2)16(13)10-11-18(20)17-9-4-3-8-15(17)12-19/h3-9H,10-11H2,1-2H3
- InChI Key: CYCAJOLVMFGIPH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C#N)CCC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 263.13100
- Monoisotopic Mass: 263.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 451.6°C at 760 mmHg
- Flash Point: 226.9°C
- Refractive Index: 1.58
- PSA: 40.86000
- LogP: 3.99058
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206525-1g |
2'-cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 206525-2g |
2'-cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 206525-5g |
2'-cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| TRC | C100510-250mg |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C100510-500mg |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AD12076-1g |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD12076-2g |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD12076-5g |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone |
898754-40-0 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649923-1g |
2-(3-(2,6-Dimethylphenyl)propanoyl)benzonitrile |
898754-40-0 | 98% | 1g |
¥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649923-2g |
2-(3-(2,6-Dimethylphenyl)propanoyl)benzonitrile |
898754-40-0 | 98% | 2g |
¥11583.00 | 2024-04-26 |
2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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